Cas no 30378-23-5 (Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester)

• Product Name: Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester
• CAS No: 30378-23-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1442211
• PubChem ID: 14568320
• Update Time: 2025-04-20

Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-dicyano-2-methyl-, ethyl ester
• ethyl 2,4-dicyano-2-methylbutanoate
• 30378-23-5
• SCHEMBL11566033
• DTXSID70561734

• Inchi： 1S/C9H12N2O2/c1-3-13-8(12)9(2,7-11)5-4-6-10/h3-5H2,1-2H3
• InChI Key： SZOSZJGIWPIBEX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(C)CCC#N)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88